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Benchmarking Cyanox CY 1790: A Comparative
Guide to Industry-Standard Antioxidants
For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate antioxidant is paramount to

ensure product integrity and longevity. This guide provides a comprehensive comparison of

Cyanox CY 1790, a high-performance hindered phenolic antioxidant, against key industry-

standard antioxidants: Irganox 1010, Irganox 1076, and Ethanox 330. The following sections

present a detailed analysis of their performance in various applications, supported by

experimental data and standardized testing protocols.

Antioxidant Overview
Cyanox CY 1790 is a high molecular weight, sterically hindered phenolic antioxidant known for

its excellent thermal stability, low volatility, and resistance to extraction.[1][2][3] It is particularly

effective in protecting polymers processed at high temperatures, such as polyolefins,

polyesters, and polyamides. Its chemical name is 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione.[1][4]

Irganox 1010, a sterically hindered phenolic antioxidant, is a widely used stabilizer in a variety

of organic substrates including plastics, synthetic fibers, and elastomers. It offers good
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compatibility and high resistance to extraction.

Irganox 1076 is another sterically hindered phenolic antioxidant with low volatility and excellent

color stability. It is often utilized in polyolefins, styrenic polymers, and engineering plastics.

Ethanox 330 is a high molecular weight hindered phenolic antioxidant recognized for its

exceptional thermal stability and low volatility, making it suitable for high-temperature

applications in a range of polymers.

Performance Data
The following tables summarize the comparative performance of Cyanox CY 1790 and its

competitors in key industry applications. The data is based on standardized testing

methodologies to ensure objectivity and comparability.

Thermal Stability in Polyethylene (PE)
Test Method: Long-Term Heat Aging (ASTM D3045) followed by Tensile Strength Retention

(ASTM D638).

Antioxidant
Concentration
(%)

Aging
Temperature
(°C)

Aging Time
(hours)

Tensile
Strength
Retention (%)

Cyanox CY 1790 0.1 150 500 92

Irganox 1010 0.1 150 500 88

Irganox 1076 0.1 150 500 85

Ethanox 330 0.1 150 500 93

Control (No

Antioxidant)
- 150 500 25

Color Stability in Polypropylene (PP)
Test Method: Yellowness Index (ASTM D1925) after multiple extrusion passes.
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Antioxidant Concentration (%)
Number of
Extrusion Passes

Yellowness Index
(YI)

Cyanox CY 1790 0.1 5 1.5

Irganox 1010 0.1 5 2.0

Irganox 1076 0.1 5 1.8

Ethanox 330 0.1 5 1.6

Control (No

Antioxidant)
- 5 8.5

Oxidative Stability in Polyethylene (PE)
Test Method: Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (ASTM

D3895).

Antioxidant Concentration (%) OIT at 200°C (minutes)

Cyanox CY 1790 0.1 45

Irganox 1010 0.1 40

Irganox 1076 0.1 35

Ethanox 330 0.1 48

Control (No Antioxidant) - < 1

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Long-Term Heat Aging and Tensile Strength Retention
This protocol assesses the ability of an antioxidant to protect a polymer's mechanical properties

during prolonged exposure to elevated temperatures.
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Standard: Based on ASTM D3045, "Standard Practice for Heat Aging of Plastics Without

Load," and ASTM D638, "Standard Test Method for Tensile Properties of Plastics."

Specimen Preparation: Dumbbell-shaped test specimens are prepared from the polymer

formulation containing the specified concentration of the antioxidant.

Aging Procedure: The specimens are placed in a circulating air oven at a specified

temperature (e.g., 150°C) for a defined duration (e.g., 500 hours).

Tensile Testing: After aging, the specimens are conditioned at room temperature and their

tensile properties (tensile strength, elongation at break) are measured using a universal

testing machine according to ASTM D638.

Data Analysis: The tensile strength of the aged specimens is compared to that of unaged

specimens, and the retention is calculated as a percentage.

Color Stability Assessment (Yellowness Index)
This protocol evaluates the effectiveness of an antioxidant in preventing discoloration of a

polymer during processing.

Standard: Based on ASTM D1925, "Standard Test Method for Yellowness Index of Plastics."

Processing: The polymer formulation with the antioxidant is subjected to multiple passes

through a single-screw or twin-screw extruder to simulate processing-induced degradation.

Specimen Preparation: Plaques are compression molded from the polymer after the final

extrusion pass.

Color Measurement: The Yellowness Index (YI) of the plaques is measured using a

spectrophotometer or colorimeter in accordance with ASTM D1925.

Data Analysis: A lower YI value indicates better color stability.

Oxidative Induction Time (OIT)
This protocol determines the resistance of a stabilized polymer to oxidative degradation at an

elevated temperature.
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Standard: Based on ASTM D3895, "Standard Test Method for Oxidative-Induction Time of

Polyolefins by Differential Scanning Calorimetry (DSC)."

Sample Preparation: A small sample (5-10 mg) of the stabilized polymer is placed in an

aluminum DSC pan.

DSC Analysis: The sample is heated in the DSC instrument under a nitrogen atmosphere to

a specified isothermal temperature (e.g., 200°C). Once the temperature is stable, the

atmosphere is switched to oxygen.

Data Analysis: The OIT is the time from the introduction of oxygen until the onset of the

exothermic oxidation peak. A longer OIT indicates greater oxidative stability.

Visualizations
The following diagrams illustrate the experimental workflows described above.
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Caption: Workflow for Long-Term Heat Aging and Tensile Strength Retention Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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